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Compound of Interest

Compound Name: 1,4-Bis(chloromethyl)benzene

Cat. No.: B146612 Get Quote

Synonyms: 1,4-Bis(chloromethyl)benzene, p-Xylylene dichloride

α,α'-Dichloro-p-xylene is an organic compound that serves as a key monomer in the synthesis

of various polymers, most notably poly(p-phenylene vinylene) (PPV), which has applications in

optoelectronics.

Physical and Chemical Properties
The physical and chemical properties of α,α'-Dichloro-p-xylene are summarized in the table

below.
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Property Value Source(s)

Molecular Formula C₈H₈Cl₂ [1]

Molecular Weight 175.06 g/mol [1]

Appearance
White to light yellow crystalline

solid/powder
[1][2]

Melting Point 98-102 °C [2]

Boiling Point 254 °C [1][2]

Density 1.417 g/cm³ [2]

Solubility

Soluble in methanol (50

mg/mL), acetone, and

methylene chloride. It

hydrolyzes in water.

[1]

Flash Point 254 °C [1]

Refractive Index 1.5544 (estimate) [1]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[2]

Experimental Protocols
Synthesis of α,α'-Dichloro-p-xylene via Photochemical
Chlorination
This protocol describes the synthesis of α,α'-dichloro-p-xylene from p-xylene through a

photochemical chlorination reaction.

Materials:

p-xylene

Chlorine gas (Cl₂)
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Anhydrous solvent (e.g., carbon tetrachloride)

UV light source (e.g., mercury vapor lamp)

Reaction vessel with a gas inlet, condenser, and stirrer

Gas washing bottle with a neutralizing agent (e.g., sodium hydroxide solution)

Procedure:

Set up the reaction apparatus in a well-ventilated fume hood. The reaction vessel should be

equipped with a magnetic stirrer, a gas inlet tube extending below the surface of the reaction

mixture, a reflux condenser, and a gas outlet connected to a neutralizing trap.

Charge the reaction vessel with p-xylene and the anhydrous solvent.

Initiate stirring and begin to irradiate the reaction mixture with the UV light source.

Slowly bubble chlorine gas through the stirred solution. The reaction is exothermic, and the

rate of chlorine addition should be controlled to maintain a steady reaction temperature. The

progress of the reaction can be monitored by observing the color change of the reaction

mixture and by analyzing aliquots using gas chromatography (GC).

Continue the chlorination until the desired degree of dichlorination is achieved. Over-

chlorination can lead to the formation of α,α,α'-trichloro-p-xylene and other byproducts.

Once the reaction is complete, stop the chlorine flow and the UV irradiation.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any dissolved HCl and

unreacted chlorine.

The crude product can then be purified by recrystallization.

Purification of α,α'-Dichloro-p-xylene by
Recrystallization
Materials:
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Crude α,α'-dichloro-p-xylene

Benzene (or another suitable solvent like ethanol)

Erlenmeyer flask

Heating source (e.g., hot plate)

Buchner funnel and filter flask

Filter paper

Procedure:

Transfer the crude α,α'-dichloro-p-xylene to an Erlenmeyer flask.

Add a minimal amount of benzene to the flask.

Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add

more solvent in small portions if necessary to achieve complete dissolution at the boiling

point.

Once dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature.

As the solution cools, crystals of purified α,α'-dichloro-p-xylene will form.

To maximize crystal recovery, the flask can be placed in an ice bath after it has reached

room temperature.

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the purified crystals under vacuum to remove any residual solvent.[1]

Signaling Pathways and Logical Relationships
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Synthesis of α,α'-Dichloro-p-xylene and its
Polymerization to PPV
The following diagram illustrates the synthesis of α,α'-Dichloro-p-xylene from p-xylene and its

subsequent use in the synthesis of Poly(p-phenylene vinylene) (PPV) via the Gilch

polymerization route.
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Synthesis of α,α'-Dichloro-p-xylene

Gilch Polymerization to PPV

p-Xylene

α,α'-Dichloro-p-xylene
(CAS 623-25-6)

Free Radical
Chlorination

Chlorine (Cl₂)

UV Light

PPV Precursor

Elimination

Base (e.g., KOtBu) Poly(p-phenylene vinylene)
(PPV)

Polymerization
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Start: p-Xylene & Chlorine

Photochemical Chlorination

Work-up (Neutralization & Solvent Removal)

Crude α,α'-Dichloro-p-xylene

Recrystallization from Benzene

Pure α,α'-Dichloro-p-xylene

Analysis (GC, NMR, MP)

End Product
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Diethyl Succinate (2 molecules)

Enolate Intermediate

Deprotonation

Base (NaOEt)

Intramolecular Nucleophilic Attack

Cyclic Intermediate

Elimination of Ethoxide

Diethyl 1,4-cyclohexanedione-2,5-dicarboxylate
(CAS 787-07-5)
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Start: Diethyl Succinate & Sodium Ethoxide

Dieckmann Condensation

Acidification & Precipitation

Crude Product

Recrystallization from Ethyl Acetate

Pure Diethyl 1,4-cyclohexanedione-2,5-dicarboxylate

Analysis (HPLC, NMR, MP)

End Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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